
A Comparative Analysis of the Agfa XD14 Digital
Radiography System's Image Quality

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: XD14

Cat. No.: B15570493 Get Quote

In the landscape of digital radiography (DR), the Agfa XD14 system stands as a notable

solution, offering a balance of performance and versatility. This guide provides an in-depth

comparison of the XD14's image quality against other DR systems, supported by quantitative

data and detailed experimental protocols. The information is tailored for researchers, scientists,

and drug development professionals seeking a clear understanding of the system's imaging

capabilities.

Quantitative Image Quality Comparison
The performance of a DR system is fundamentally characterized by its ability to produce high-

quality images with excellent detail and contrast at an appropriate dose. Key metrics for this

evaluation include the Modulation Transfer Function (MTF), which measures the system's

ability to transfer contrast from the subject to the image, and the Detective Quantum Efficiency

(DQE), which indicates how efficiently the system uses the X-ray dose to generate a quality

image.

Agfa Dura-line™ Detector Performance
The Agfa XD14 is part of the Dura-line™ series of detectors. The following tables summarize

the specified MTF and DQE for the XD14 detector, as well as for the higher-tier XD+ and XF+

models, providing a baseline for its performance.

Table 1: Modulation Transfer Function (MTF) of Agfa Dura-line™ Detectors
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Spatial Frequency
(lp/mm)

XD14 (140 µm) XD+ 14/17 (140 µm)
XF+ 10/14/17 (99
µm)

0.5 0.90 0.86 0.83

1.0 0.75 0.64 0.60

2.0 0.45 0.30 0.30

3.0 0.25 0.15 0.15

3.5 0.21 0.11 0.08

Table 2: Detective Quantum Efficiency (DQE) of Agfa Dura-line™ Detectors

Spatial Frequency
(lp/mm)

XD14 (140 µm) XD+ 14/17 (140 µm)
XF+ 10/14/17 (99
µm)

0.0 0.54 0.71 0.71

0.5 0.44 0.63 0.67

1.0 0.43 0.54 0.58

2.0 0.32 0.40 0.48

3.0 0.21 0.26 0.40

3.5 0.17 0.13 0.30

Comparative Performance Against Other DR Systems
A study comparing six optimized DR systems for hand examinations provides valuable insights

into how an Agfa system performs relative to its competitors. While the specific model is not

named, the results offer a general comparison of Agfa's DR technology. The study utilized both

a technical phantom (CDRAD) to derive an inverse image quality figure (IQFinv) and an

anthropomorphic hand phantom for visual grading analysis (VGA) by experienced

radiographers.

Table 3: Technical Image Quality (IQFinv) Comparison of Six DR Systems
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DR System IQFinv at ln(DAP) = 1.1 (Typical Dose)

Agfa ~2.5

Canon ~3.8

Fuji ~2.8

GE ~2.7

Philips ~2.2

Siemens ~3.5

Note: IQFinv values are estimated from the graphical data presented in the study. Higher

IQFinv values indicate better technical image quality.

Table 4: Visual Image Quality (VGA Score) Comparison of Six DR Systems

DR System VGA Score at ln(DAP) = 1.1 (Typical Dose)

Agfa ~3.0

Canon ~3.2

Fuji ~3.4

GE ~3.1

Philips ~2.9

Siemens ~3.3

Note: VGA scores are estimated from the graphical data presented in the study. Higher VGA

scores indicate better perceived image quality.

Experimental Protocols
The following sections detail the methodologies used to obtain the quantitative data presented

above.
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Objective Image Quality Assessment Protocol
A standardized workflow is crucial for the objective assessment of DR system image quality.

This typically involves the use of specific phantoms and adherence to international standards.

Experimental Setup

Image Acquisition

Data Analysis

X-ray Source Setup
(e.g., RQA5 spectrum per IEC 62220-1)

Acquire Series of Images
(Varying dose levels)

Phantom Positioning
(e.g., CDRAD or Edge Device)

Detector Placement
(Specified Source-to-Image Distance)

MTF Calculation
(Using edge device image)

NPS Calculation
(From uniform exposure images)

IQFinv Calculation
(Using CDRAD phantom analysis software)

DQE Calculation
(DQE = MTF² / (NNPS * Exposure))

Click to download full resolution via product page

Objective image quality assessment workflow.

1. Modulation Transfer Function (MTF) and Detective Quantum Efficiency (DQE) Measurement

(based on IEC 62220-1 Standard):
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Radiation Quality: The X-ray beam quality is standardized, for instance, to the RQA5

spectrum as defined in IEC 61267. This involves specific settings for tube voltage (e.g., 70

kVp) and filtration (e.g., 21 mm Al).

MTF Measurement: An edge device, typically a tungsten plate, is imaged. The edge spread

function (ESF) is derived from the image data across the edge. The line spread function

(LSF) is then calculated by differentiating the ESF. Finally, the MTF is obtained by performing

a Fourier transform of the LSF.

Noise Power Spectrum (NPS) Measurement: A series of uniform images are acquired at a

specified dose. The NPS is calculated from the Fourier analysis of the pixel value

fluctuations in these images.

DQE Calculation: The DQE is calculated as a function of spatial frequency using the

measured MTF, NPS, and the incident X-ray photon fluence.

2. Inverse Image Quality Figure (IQFinv) Measurement using CDRAD Phantom:

Phantom: The CDRAD 2.0 phantom, which consists of a grid of cylindrical holes of varying

diameter and depth, is used.

Image Acquisition: The phantom is irradiated using clinically relevant exposure parameters.

Analysis: The acquired images are analyzed using specialized software (e.g., CDRAD

Analyser). The software automatically determines the smallest visible hole for each contrast

level, generating a contrast-detail curve. The IQFinv is then calculated from this curve,

providing a single value to represent the overall image quality. A higher IQFinv value

indicates better performance.

Visual Image Quality Assessment Protocol
Visual grading analysis provides a subjective but clinically relevant assessment of image

quality.
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Preparation Evaluation Session

Statistical Analysis

Image Set Preparation
(Anonymized, randomized images from different systems)

Image Scoring
(Observers score images based on predefined criteria using software like ViewDEX)

Observer Selection
(Experienced radiologists/radiographers)

Define Evaluation Criteria
(e.g., visibility of specific anatomical structures)

Controlled Viewing Environment
(Calibrated medical-grade monitors)

Calculate VGA Scores
(Average scores for each system)

Statistical Tests
(e.g., ANOVA, to determine significant differences)

Click to download full resolution via product page

Visual grading analysis (VGA) workflow.

Image Acquisition: Images of an anthropomorphic phantom (e.g., a hand phantom) are

acquired using different DR systems at various dose levels.

Observers: A panel of experienced radiologists or radiographers is selected.

Evaluation: The images are anonymized and presented to the observers in a randomized

order on a high-resolution medical display. The observers score the visibility of predefined

anatomical structures using a rating scale (e.g., a 5-point scale from "not visible" to
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"excellently visible"). Software such as ViewDEX is often used to manage the viewing and

scoring process.

Data Analysis: The scores are statistically analyzed to determine the average Visual Grading

Analysis (VGA) score for each system and dose level. Statistical tests are performed to

identify any significant differences in perceived image quality between the systems.

The Role of MUSICA Image Processing
It is important to note that the final image quality of the Agfa XD14 system is significantly

influenced by its proprietary MUSICA (Multi-Scale Image Contrast Amplification) image

processing software.[1] MUSICA is designed to automatically optimize image contrast and

detail, enhancing both bone and soft-tissue visualization. The workflow involves a multi-scale

analysis of the raw image data, where different frequency layers are processed independently

to enhance contrast and suppress noise. This intelligent processing aims to provide consistent,

high-quality images across a wide range of patient anatomies and exposure conditions.
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Agfa MUSICA Image Processing

Raw Image Data Acquisition
(From XD14 Detector)

Multi-Scale Decomposition
(Image separated into frequency layers)

Independent Layer Processing
(Contrast enhancement, noise reduction)

Image Reconstruction
(Processed layers are recombined)

Final Processed Image
(Optimized for diagnostic review)

Click to download full resolution via product page

Agfa MUSICA image processing workflow.

Conclusion
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The Agfa XD14 DR system demonstrates solid performance in terms of its fundamental image

quality metrics, as evidenced by its MTF and DQE specifications. When compared to other

major DR systems, the Agfa platform holds its own, particularly in visual grading analysis,

suggesting that the combination of the detector technology and MUSICA image processing

results in diagnostically valuable images. While some competing systems may exhibit higher

technical image quality scores in specific phantom-based tests, the overall performance of the

Agfa system is competitive. For researchers and clinicians, the choice of a DR system will

ultimately depend on a holistic evaluation of image quality, dose efficiency, workflow

integration, and specific clinical needs. The data and protocols presented in this guide provide

a robust framework for making such an informed decision.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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and industry.
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